Cas no 1076198-06-5 (Ethyl (2’-Hydroxy-4’-benzyloxybenzoyl)acetate)

• Product Name: Ethyl (2’-Hydroxy-4’-benzyloxybenzoyl)acetate
• CAS No: 1076198-06-5
• MF: C₁₈H₁₈O₅
• MW: 314.332525730133
• CID: 893933
• Update Time: 2026-04-29

Ethyl (2’-Hydroxy-4’-benzyloxybenzoyl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl (2’-Hydroxy-4’-benzyloxybenzoyl)acetate
• Ethyl (2'-Hydroxy-4'-benzyloxybenzoyl)acetate
• ethyl 3-(2-hydroxy-4-phenylmethoxyphenyl)-3-oxopropanoate

Experimental Properties

• Melting Point: 65-67°C

Additional information on Ethyl (2’-Hydroxy-4’-benzyloxybenzoyl)acetate

Comprehensive Overview of Ethyl (2’-Hydroxy-4’-benzyloxybenzoyl)acetate (CAS No. 1076198-06-5): Properties, Applications, and Innovations

Ethyl (2’-Hydroxy-4’-benzyloxybenzoyl)acetate (CAS No. 1076198-06-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and cosmetic research due to its unique structural features and functional versatility. This ester derivative, characterized by a benzyloxybenzoyl backbone, serves as a critical intermediate in synthesizing bioactive molecules. Its hydroxy and acetate functional groups enable diverse chemical modifications, making it invaluable for drug discovery and formulation development.

In recent years, the demand for high-purity synthetic intermediates like Ethyl (2’-Hydroxy-4’-benzyloxybenzoyl)acetate has surged, driven by advancements in targeted drug delivery systems and sustainable chemistry. Researchers are particularly interested in its potential as a UV-absorbing agent in sunscreens and its role in designing anti-inflammatory compounds. The compound’s CAS No. 1076198-06-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of Ethyl (2’-Hydroxy-4’-benzyloxybenzoyl)acetate involves a multi-step process, often starting with the protection of phenolic groups followed by esterification. Its benzyl ether moiety enhances solubility in organic solvents, facilitating its use in catalytic reactions and nanomaterial functionalization. Industry professionals frequently inquire about its storage conditions, stability, and compatibility with other reagents, underscoring its practical importance.

From an environmental perspective, the compound aligns with the growing trend toward green chemistry. Its derivatives are explored for biodegradable polymer applications, addressing concerns about microplastic pollution. Additionally, its low toxicity profile makes it a candidate for cosmeceutical formulations, a sector experiencing exponential growth due to consumer demand for clean-label ingredients.

In summary, Ethyl (2’-Hydroxy-4’-benzyloxybenzoyl)acetate (CAS No. 1076198-06-5) exemplifies the intersection of innovation and utility in modern chemistry. Its applications span pharmaceuticals, cosmetics, and material science, with ongoing research uncovering new potentials. As industries prioritize sustainability and efficiency, this compound is poised to remain a focal point in scientific and commercial discourse.